Cas no 1972635-69-0 (4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile)

• Product Name: 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile
• CAS No: 1972635-69-0
• MF: C₁₀H₆BrF₂NO
• MW: 274.061548709869
• CID: 5939902
• PubChem ID: 137942465
• Update Time: 2025-05-20

4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 1972635-69-0
• 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile
• EN300-6739529

• Inchi： 1S/C10H6BrF2NO/c11-6-10(12,13)9(15)8-3-1-7(5-14)2-4-8/h1-4H,6H2
• InChI Key： MIGGSYFAPGLMLV-UHFFFAOYSA-N
• SMILES： BrCC(C(C1C=CC(C#N)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 272.96008g/mol
• Monoisotopic Mass: 272.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.9Ų

Additional information on 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile

Research Briefing on 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile (CAS: 1972635-69-0) in Chemical Biology and Pharmaceutical Applications

The compound 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile (CAS: 1972635-69-0) has recently emerged as a promising intermediate in the synthesis of novel bioactive molecules, particularly in the field of medicinal chemistry. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic applications, pharmacological potential, and recent findings in chemical biology.

Recent studies have highlighted the unique structural features of 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile, which make it a valuable building block for drug discovery. The presence of both bromo and difluoro substituents in the propionyl moiety, combined with the benzonitrile group, offers multiple sites for further chemical modifications. This versatility has been exploited in the development of kinase inhibitors, as demonstrated in a 2023 study published in the Journal of Medicinal Chemistry, where derivatives of this compound showed potent activity against specific cancer-related kinases.

In synthetic chemistry, researchers have developed innovative protocols for the preparation of 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile, with recent improvements focusing on greener synthetic routes. A 2024 publication in Organic Process Research & Development reported a more sustainable synthesis method using flow chemistry techniques, achieving higher yields (82%) while reducing organic solvent consumption by 40% compared to traditional batch processes. This advancement addresses growing concerns about environmental impact in pharmaceutical manufacturing.

The pharmacological evaluation of compounds derived from 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile has revealed interesting biological activities. Preliminary in vitro studies conducted in 2023 demonstrated that certain derivatives exhibit significant anti-inflammatory properties through modulation of the NF-κB pathway, with IC50 values in the low micromolar range. These findings suggest potential applications in treating chronic inflammatory diseases, though further in vivo validation is required.

From a structural perspective, computational chemistry studies have provided insights into the molecular interactions of this compound. Density functional theory (DFT) calculations published in early 2024 revealed that the difluoromethyl group plays a crucial role in stabilizing the molecular conformation through intramolecular interactions with the carbonyl oxygen. This understanding has guided the design of more potent analogs with improved pharmacokinetic properties.

In the broader context of drug discovery, 4-(3-Bromo-2,2-difluoropropanoyl)benzonitrile represents an important example of how strategic incorporation of fluorine atoms can enhance drug-like properties. The compound's stability, combined with its synthetic accessibility, positions it as a valuable tool for medicinal chemists exploring structure-activity relationships in various therapeutic areas, including oncology, inflammation, and infectious diseases.

Looking forward, several research groups have indicated plans to explore the application of this compound in PROTAC (Proteolysis Targeting Chimera) development, leveraging its structural features to create novel bifunctional molecules. The coming years are likely to see increased research activity around 1972635-69-0 as its potential in targeted protein degradation becomes more apparent.